Cas no 1806542-29-9 (2-Bromo-1-(3,4-dicarboxyphenyl)propan-1-one)
2-Bromo-1-(3,4-dicarboxyphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1-(3,4-dicarboxyphenyl)propan-1-one
-
- Inchi: 1S/C11H9BrO5/c1-5(12)9(13)6-2-3-7(10(14)15)8(4-6)11(16)17/h2-5H,1H3,(H,14,15)(H,16,17)
- InChI Key: OCFZUHFBEJRTFO-UHFFFAOYSA-N
- SMILES: BrC(C)C(C1C=CC(C(=O)O)=C(C(=O)O)C=1)=O
Computed Properties
- Exact Mass: 299.96334 g/mol
- Monoisotopic Mass: 299.96334 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 301.09
- XLogP3: 1.9
- Topological Polar Surface Area: 91.7
2-Bromo-1-(3,4-dicarboxyphenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013015031-250mg |
2-Bromo-1-(3,4-dicarboxyphenyl)propan-1-one |
1806542-29-9 | 97% | 250mg |
499.20 USD | 2021-06-25 | |
| Alichem | A013015031-500mg |
2-Bromo-1-(3,4-dicarboxyphenyl)propan-1-one |
1806542-29-9 | 97% | 500mg |
815.00 USD | 2021-06-25 | |
| Alichem | A013015031-1g |
2-Bromo-1-(3,4-dicarboxyphenyl)propan-1-one |
1806542-29-9 | 97% | 1g |
1,549.60 USD | 2021-06-25 |
2-Bromo-1-(3,4-dicarboxyphenyl)propan-1-one Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 2-Bromo-1-(3,4-dicarboxyphenyl)propan-1-one
Research Brief on 2-Bromo-1-(3,4-dicarboxyphenyl)propan-1-one (CAS: 1806542-29-9)
2-Bromo-1-(3,4-dicarboxyphenyl)propan-1-one (CAS: 1806542-29-9) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications as a synthetic intermediate, particularly in the development of novel bioactive molecules. This research brief consolidates the latest findings on this compound, focusing on its synthesis, physicochemical properties, and biological relevance.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-Bromo-1-(3,4-dicarboxyphenyl)propan-1-one as a key precursor in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The compound's unique structure, featuring both bromo and dicarboxyl functional groups, enables selective modifications for drug discovery. Researchers optimized its synthesis via a Friedel-Crafts acylation followed by bromination, achieving a yield of 78% with high purity (>95%).
Further investigations into its mechanism of action revealed that derivatives of this compound exhibit potent inhibitory effects on NF-κB signaling, a pathway implicated in chronic inflammation and cancer. In vitro assays demonstrated IC50 values in the low micromolar range, suggesting its potential as a scaffold for anti-inflammatory therapeutics. Notably, the dicarboxyl groups were critical for binding affinity, as confirmed by molecular docking simulations.
In addition to its pharmacological applications, 2-Bromo-1-(3,4-dicarboxyphenyl)propan-1-one has been explored in materials science. A 2024 ACS Applied Materials & Interfaces study reported its use in functionalizing graphene oxide surfaces for biosensor development. The bromo moiety facilitated covalent attachment to thiolated probes, while the carboxyl groups enhanced aqueous dispersibility, underscoring its versatility.
Despite these advances, challenges remain in scaling up production and minimizing off-target effects in biological systems. Future research directions include structure-activity relationship (SAR) studies to optimize selectivity and in vivo efficacy. Collaborative efforts between academia and industry are expected to accelerate the translation of findings into clinical applications.
1806542-29-9 (2-Bromo-1-(3,4-dicarboxyphenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)